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Compound of Interest

Compound Name: 6-(4-Chlorophenyl)morpholin-3-one

CAS No.: 5196-95-2

Cat. No.: B1303002

Get Quote

An In-Depth Technical Guide to the Chemical Properties of 6-(4-Chlorophenyl)morpholin-3-one

Executive Summary
This document provides a comprehensive technical overview of the chemical properties of 6-(4-
Chlorophenyl)morpholin-3-one, a heterocyclic compound of significant interest to the fields of

medicinal chemistry and drug development. While direct extensive research on this specific molecule is

limited, its structural architecture, featuring a morpholin-3-one core, positions it as a valuable scaffold.

The closely related analogue, 4-(4-aminophenyl)morpholin-3-one, is a well-documented key

intermediate in the synthesis of the blockbuster anticoagulant Rivaroxaban[1][2]. This guide synthesizes

available data, theoretical principles, and expert analysis to provide a robust profile of the title compound

for researchers and scientists. We will delve into its molecular identity, physicochemical properties,

plausible synthetic routes, reactivity, and its potential as a versatile building block in the synthesis of

novel therapeutic agents.

Molecular Identity and Physicochemical Properties
A thorough understanding of a compound's fundamental properties is the cornerstone of its application

in research and development. This section outlines the core identifiers and physicochemical data for 6-
(4-Chlorophenyl)morpholin-3-one.
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Nomenclature and Identifiers
The compound is systematically identified by several key descriptors that ensure unambiguous

referencing in chemical databases and literature.

Identifier Value Source

IUPAC Name
6-(4-chlorophenyl)morpholin-3-

one
N/A

CAS Number 5196-95-2 [3]

Molecular Formula C₁₀H₁₀ClNO₂ [3]

Molecular Weight 211.65 g/mol [3]

Synonyms
6-(4-Chlorophenyl)-3-

morpholinone
[3]

Core Structure Analysis
The molecule's structure consists of a saturated six-membered morpholine ring containing an amide

functional group (a lactam), with a 4-chlorophenyl substituent at the 6-position. This substitution

introduces both steric bulk and specific electronic properties that influence the molecule's reactivity and

potential biological interactions.

Caption: Chemical structure of 6-(4-Chlorophenyl)morpholin-3-one.

Tabulated Physicochemical Data
The following table summarizes key physical and chemical properties, which are crucial for determining

appropriate solvent systems, reaction conditions, and potential ADME (absorption, distribution,

metabolism, and excretion) characteristics.
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Property Value Notes

Melting Point 142-145 °C [3]

Boiling Point 427.7 °C at 760 mmHg Predicted value[3]

Density 1.273 g/cm³ [3]

LogP 1.856 A measure of lipophilicity[3]

Vapor Pressure 1.6 x 10⁻⁷ mmHg at 25°C [3]

Flash Point 212.5 °C [3]

Synthesis and Characterization
While specific, peer-reviewed synthetic procedures for 6-(4-Chlorophenyl)morpholin-3-one are not

widely published, a plausible and efficient pathway can be designed based on established organic

chemistry principles for the formation of the morpholinone ring system.

Proposed Synthetic Pathway
The most logical approach involves a two-step process starting from 4-chlorostyrene oxide. This

pathway is selected for its use of readily available starting materials and its reliance on high-yielding,

well-understood reaction mechanisms.

Epoxide Ring-Opening: The synthesis commences with the regioselective opening of the epoxide ring

of 4-chlorostyrene oxide with an amine, such as ammonia or a protected equivalent. This nucleophilic

attack preferentially occurs at the less sterically hindered benzylic carbon, yielding a 2-amino-1-(4-

chlorophenyl)ethanol intermediate. The choice of ammonia is cost-effective, though it may require

careful control of conditions to prevent over-alkylation.

Lactamization (Ring Closure): The resulting amino alcohol is then reacted with an acetylating agent

bearing a leaving group, such as chloroacetyl chloride, in the presence of a non-nucleophilic base

(e.g., triethylamine or diisopropylethylamine). This results in N-acylation followed by an intramolecular

Williamson ether synthesis, where the alkoxide displaces the chloride to form the morpholin-3-one

ring in a single, efficient cyclization step.

Experimental Protocol: Proposed Synthesis
This protocol is a theoretical, expert-derived procedure and must be adapted and optimized under

laboratory conditions.
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Step 1: Synthesis of 2-amino-1-(4-chlorophenyl)ethanol

To a solution of 4-chlorostyrene oxide (1.0 eq) in ethanol at 0 °C, add a saturated solution of ammonia

in ethanol (10 eq) dropwise.

Seal the reaction vessel and allow it to warm to room temperature, then heat to 50 °C for 12-18 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Cool the reaction mixture and concentrate under reduced pressure to remove the solvent and excess

ammonia.

Purify the crude product via column chromatography on silica gel to yield the desired amino alcohol.

Step 2: Synthesis of 6-(4-Chlorophenyl)morpholin-3-one

Dissolve the 2-amino-1-(4-chlorophenyl)ethanol (1.0 eq) and triethylamine (2.5 eq) in a suitable

aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

Cool the mixture to 0 °C in an ice bath.

Add a solution of chloroacetyl chloride (1.1 eq) in the same solvent dropwise over 30 minutes,

maintaining the temperature below 5 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for 16-24

hours.

Quench the reaction by adding water. Separate the organic layer, and extract the aqueous layer with

DCM.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in

vacuo.

The crude product can be purified by recrystallization or column chromatography to yield pure 6-(4-
Chlorophenyl)morpholin-3-one.

Synthesis and Purification Workflow
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Starting Materials
(4-Chlorostyrene Oxide, Ammonia)

Step 1: Epoxide Ring-Opening

Intermediate
(2-amino-1-(4-chlorophenyl)ethanol)

Step 2: Lactamization
(Chloroacetyl Chloride, Base)

Crude Product

Purification
(Recrystallization or Chromatography)

Final Product
6-(4-Chlorophenyl)morpholin-3-one

Analytical Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis and validation of the target compound.
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Analytical Characterization Strategy
Confirmation of the final product's identity and purity is paramount. A multi-technique approach is

necessary for unambiguous structural elucidation.

NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for structural confirmation. The ¹H

NMR spectrum is expected to show distinct signals for the aromatic protons (with splitting patterns

characteristic of a 1,4-disubstituted ring), the methine proton adjacent to the phenyl ring, and the

diastereotopic protons of the two methylene groups in the morpholine ring, as well as a broad singlet

for the N-H proton. ¹³C NMR would confirm the number of unique carbon environments, including a

signal for the carbonyl carbon around 170 ppm.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the

molecular formula by providing a highly accurate mass measurement of the molecular ion. The mass

spectrum would also be expected to show a characteristic isotopic pattern (M+ and M+2 peaks in an

approximate 3:1 ratio) due to the presence of the chlorine atom.

Infrared (IR) Spectroscopy: IR analysis is used to verify the presence of key functional groups.

Expected characteristic absorption bands include a strong C=O stretch for the amide carbonyl (around

1650-1680 cm⁻¹), an N-H stretch (around 3200-3400 cm⁻¹), C-O ether stretches (around 1100-1200

cm⁻¹), and bands corresponding to the aromatic ring.

Chemical Reactivity and Stability
The reactivity of 6-(4-Chlorophenyl)morpholin-3-one is governed by its primary functional groups: the

secondary amine/amide, the carbonyl group, and the chlorophenyl ring.

Core Reactivity Profile
N-H Acidity and Alkylation: The amide proton is weakly acidic and can be deprotonated by a strong

base (e.g., NaH) to form an anion. This anion can then act as a nucleophile, allowing for N-alkylation

or N-arylation to introduce substituents at the 4-position of the morpholine ring. This is a key reaction

for generating molecular diversity.

Reduction of the Amide: The carbonyl group can be reduced using powerful reducing agents like

lithium aluminum hydride (LiAlH₄) to yield the corresponding 6-(4-chlorophenyl)morpholine.

Reactions of the Chlorophenyl Ring: The chlorine atom on the aromatic ring makes it a substrate for

various transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig,
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Sonogashira). This allows for the facile introduction of new carbon-carbon or carbon-heteroatom

bonds, making the compound a versatile intermediate for creating a library of analogues.

Stability and Storage
Based on the properties of similar heterocyclic compounds, 6-(4-Chlorophenyl)morpholin-3-one is

expected to be a chemically stable solid under standard laboratory conditions.[4]. For long-term storage,

it is advisable to keep the compound in a tightly sealed container in a cool, dry, and dark place to

prevent potential degradation. It should be stored away from strong oxidizing agents, with which it may

be incompatible.[4].

Relevance in Medicinal Chemistry and Drug Development
The Morpholin-3-one Scaffold: A Privileged Structure
The morpholinone ring is considered a "privileged scaffold" in medicinal chemistry. Its favorable

properties, including metabolic stability, good pharmacokinetic profile, and ability to engage in hydrogen

bonding, make it a desirable core for drug candidates. The most prominent example of its utility is in the

structure of Rivaroxaban, where the related 4-(4-aminophenyl)morpholin-3-one serves as a crucial

building block that anchors the molecule to the S4 pocket of the Factor Xa enzyme[2].

Potential as a Synthetic Building Block
6-(4-Chlorophenyl)morpholin-3-one is an attractive starting point for the synthesis of new chemical

entities. The presence of three distinct reactive sites offers significant opportunities for diversification:

N-H Site: For building out one vector of the molecule.

Chiral Center at C6: Can be resolved to study stereospecific interactions.

Para-Chloro Substituent: Acts as a versatile chemical handle for cross-coupling reactions to explore

structure-activity relationships (SAR) by introducing a wide array of different substituents.

This trifecta of functionality makes it a highly valuable intermediate for generating compound libraries

aimed at discovering new leads in various therapeutic areas.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
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make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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